[3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(2-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C12H15ClN2/c1-8-2-3-9(10(13)4-8)11-5-12(6-11,7-11)15-14/h2-4,15H,5-7,14H2,1H3
• InChI Key: UGQQAEJQTLVWEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C23CC(C2)(C3)NN)Cl
• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bicyclic pentane structure, the introduction of the phenyl group, and the attachment of the hydrazine group. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic pentane, phenyl, and hydrazine groups. The bicyclic pentane structure would introduce strain into the molecule, which could have interesting effects on its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the strained bicyclic pentane structure and the presence of the hydrazine group. Hydrazines are known to participate in a variety of chemical reactions, including nucleophilic substitutions and reductions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, many hydrazines are known to be toxic and potentially carcinogenic.

Future Directions

The future directions for research on this compound would likely involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations into its reactivity, and evaluations of its potential uses.